Cas no 1779926-83-8 (methyl 6-(chlorosulfonyl)pyridine-3-carboxylate)

• Product Name: methyl 6-(chlorosulfonyl)pyridine-3-carboxylate
• CAS No: 1779926-83-8
• MF: C₇H₆ClNO₄S
• MW: 235.644839763641
• MDL: MFCD28638135
• CID: 5245148
• Update Time: 2025-05-19

methyl 6-(chlorosulfonyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(chlorosulfonyl)-, methyl ester
• methyl 6-(chlorosulfonyl)pyridine-3-carboxylate

• MDL： MFCD28638135
• Inchi： 1S/C7H6ClNO4S/c1-13-7(10)5-2-3-6(9-4-5)14(8,11)12/h2-4H,1H3
• InChI Key： YUURTRZTRLUHAE-UHFFFAOYSA-N
• SMILES： C1=NC(S(Cl)(=O)=O)=CC=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 6-(chlorosulfonyl)pyridine-3-carboxylate

Recent Advances in the Application of Methyl 6-(Chlorosulfonyl)pyridine-3-carboxylate (CAS: 1779926-83-8) in Chemical Biology and Pharmaceutical Research

Methyl 6-(chlorosulfonyl)pyridine-3-carboxylate (CAS: 1779926-83-8) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive chlorosulfonyl and ester functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors, protease inhibitors, and other small-molecule therapeutics.

One of the most notable applications of methyl 6-(chlorosulfonyl)pyridine-3-carboxylate is its role in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with broad pharmacological activities, including antibacterial, antiviral, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a precursor for the development of novel sulfonamide-based kinase inhibitors targeting cancer-related pathways. The study highlighted the compound's high reactivity and selectivity, which enabled the efficient synthesis of a library of potential drug candidates.

In addition to its applications in drug discovery, methyl 6-(chlorosulfonyl)pyridine-3-carboxylate has also been investigated for its potential in chemical biology tools. Researchers have utilized its reactive chlorosulfonyl group to develop probes for studying protein-protein interactions and enzyme activity. For instance, a recent study in ACS Chemical Biology described the use of this compound to create activity-based probes for cysteine proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders. The probes demonstrated high specificity and enabled real-time monitoring of protease activity in cellular models.

The synthetic versatility of methyl 6-(chlorosulfonyl)pyridine-3-carboxylate extends to its use in peptide and protein modification. A 2022 publication in Bioconjugate Chemistry reported the successful conjugation of this compound to peptides, resulting in stable sulfonamide linkages. This approach has potential applications in the development of peptide-based therapeutics and diagnostics, as well as in the study of protein function and interactions.

Despite its promising applications, challenges remain in the handling and storage of methyl 6-(chlorosulfonyl)pyridine-3-carboxylate due to its reactive nature. Recent advancements in synthetic chemistry have addressed some of these challenges by developing more stable derivatives and optimized reaction conditions. For example, a 2023 study in Organic Process Research & Development proposed a scalable and safer synthesis protocol for this compound, which could facilitate its broader use in industrial and academic settings.

In conclusion, methyl 6-(chlorosulfonyl)pyridine-3-carboxylate (CAS: 1779926-83-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique reactivity and versatility make it an indispensable intermediate for the development of novel therapeutics and chemical probes. Future research is expected to further explore its potential in targeted drug delivery, imaging, and other cutting-edge applications.